Cas no 1483389-89-4 (1-bromo-4-tert-butylcycloheptane)

1-Bromo-4-tert-butylcycloheptane is a halogenated cycloheptane derivative featuring a bromine substituent at the 1-position and a tert-butyl group at the 4-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of complex cycloheptane-based structures. The tert-butyl group enhances steric hindrance, influencing reactivity and selectivity in substitution or elimination reactions. The bromine atom provides a reactive site for further functionalization via cross-coupling or nucleophilic substitution. Its stable cycloheptane framework makes it suitable for applications in pharmaceutical and materials chemistry. The compound is typically handled under inert conditions due to the sensitivity of the C-Br bond.

1-bromo-4-tert-butylcycloheptane structure

1483389-89-4 structure

Product Name:1-bromo-4-tert-butylcycloheptane

CAS No:1483389-89-4

MF:C₁₁H₂₁Br

MW:233.18844294548

CID:5951000

PubChem ID:65095029

Update Time:2025-06-09

1-bromo-4-tert-butylcycloheptane Chemical and Physical Properties

Names and Identifiers

- 1-bromo-4-tert-butylcycloheptane
- EN300-3047080
- 1483389-89-4
- AKOS014427897
- Inchi： 1S/C11H21Br/c1-11(2,3)9-5-4-6-10(12)8-7-9/h9-10H,4-8H2,1-3H3
- InChI Key： UPMDMGXWRLHGER-UHFFFAOYSA-N
- SMILES： BrC1CCCC(CC1)C(C)(C)C

Computed Properties

Exact Mass: 232.08266g/mol
Monoisotopic Mass: 232.08266g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 0Å²

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Enamine	EN300-3047080-1g	1-bromo-4-tert-butylcycloheptane	1483389-89-4	1g	$770.0	2023-09-05
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Enamine	EN300-3047080-0.25g	1-bromo-4-tert-butylcycloheptane	1483389-89-4	0.25g	$708.0	2023-09-05
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